Cas no 2154423-98-8 ((E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol)

• Product Name: (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol
• CAS No: 2154423-98-8
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 6780978
• Update Time: 2025-06-09

(E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol

• Inchi： 1S/C10H10ClFO/c1-2-3-10(13)8-6-7(11)4-5-9(8)12/h2-6,10,13H,1H3
• InChI Key： OESIYYJJVFPFJL-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1F)(O)C=CC

Additional information on (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol

Comprehensive Guide to (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol (CAS No. 2154423-98-8)

(E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol (CAS No. 2154423-98-8) is a fluorinated and chlorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique but-2-en-1-ol backbone and substituted phenyl ring, has garnered attention for its versatile applications in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery and material science, aligning with the growing demand for novel bioactive molecules.

The structural features of (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol make it a valuable intermediate in the synthesis of chiral compounds. Its E-configuration at the double bond and the presence of both chloro and fluoro substituents enhance its reactivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums. Recent studies highlight its utility in asymmetric catalysis, addressing the industry's need for enantioselective methodologies.

In the context of green chemistry, 2154423-98-8 has been investigated for its potential in sustainable synthesis routes. With the rise of environmentally friendly solvents and catalyst-free reactions, this compound's stability under mild conditions makes it a candidate for eco-friendly chemical processes. These aspects resonate with current trends in AI-driven molecular design, where researchers prioritize compounds with minimal environmental impact.

Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol. Its distinct spectral signatures, including the fluorine-19 NMR shifts, are frequently discussed in chemical databases and patent literature. The compound's purity and stability data are critical for quality control in industrial applications, a recurring theme in GMP compliance discussions.

From a commercial perspective, CAS No. 2154423-98-8 is listed in specialized catalogs as a high-value fine chemical. Its pricing and availability trends are monitored by pharmaceutical procurement teams, reflecting its niche market status. Searches for bulk suppliers and custom synthesis options for this compound have increased, driven by its expanding applications in medicinal chemistry.

Future research directions for (E)-1-(5-chloro-2-fluorophenyl)but-2-en-1-ol may explore its structure-activity relationships in biological systems. With the AI-assisted drug development boom, computational studies predicting its interactions with enzyme targets could unlock new therapeutic avenues. This aligns with frequent search queries about computational chemistry tools for small molecule optimization.

In summary, 2154423-98-8 represents a compelling case study in modern specialty chemicals. Its dual functionality as a pharmaceutical intermediate and research chemical underscores the compound's relevance across multiple disciplines. As synthetic methodologies advance, this molecule's role in next-generation chemical libraries is poised to grow significantly.